Cas no 25199-76-2 (3-(Trifluoromethyl)quinoline)

• Product Name: 3-(Trifluoromethyl)quinoline
• CAS No: 25199-76-2
• MF: C₁₀H₆F₃N
• MW: 197.156552791595
• MDL: MFCD11007731
• CID: 1025783
• PubChem ID: 12025166
• Update Time: 2025-04-20

3-(Trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)quinoline
• 3-(Trifluormethyl)-chinolin
• 3-Trifluormethyl-chinolin
• 3-trifluoromethylquinoline
• 3-Trifluoromethyl-quinoline
• 3-Triufluormethylchinolin
• AG-A-54328
• ANW-55032
• CTK0J4289
• Quinoline, 3-(trifluoromethyl)-
• SureCN2200591
• CS-0217380
• EN300-7407782
• SCHEMBL2200591
• AS-47856
• Z1198280169
• AKOS005255643
• A25702
• DB-347749
• A811165
• DTXSID40476008
• SB67497
• F16380
• 25199-76-2
• MFCD11007731

• MDL： MFCD11007731
• Inchi： 1S/C10H6F3N/c11-10(12,13)8-5-7-3-1-2-4-9(7)14-6-8/h1-6H
• InChI Key： GNURDPNECHIYFK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=CC=CC2=C1)(F)F

Computed Properties

• Exact Mass: 197.04528
• Monoisotopic Mass: 197.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42-43 ºC
• Boiling Point: 243.7±35.0 ºC (760 Torr),
• Flash Point: 101.2±25.9 ºC,
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 12.89